N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide

• IUPAC Name: 1-benzyl-3-[(2,5-dimethoxyphenyl)sulfonylamino]thiourea
• InChI: InChI=1S/C16H19N3O4S2/c1-22-13-8-9-14(23-2)15(10-13)25(20,21)19-18-16(24)17-11-12-6-4-3-5-7-12/h3-10,19H,11H2,1-2H3,(H2,17,18,24)
• InChI Key: DINTWYPYSNZRFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NNC(=S)NCC2=CC=CC=C2
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol

Description

N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide, also known as BDS 104, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in research and drug development. This compound belongs to the class of sulfonylhydrazines and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 is not fully understood. However, it has been proposed that N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 exerts its biological activity by modulating various signaling pathways involved in cell growth, differentiation, and apoptosis. N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been shown to inhibit the activity of several enzymes involved in cancer cell growth, including topoisomerase II and histone deacetylase. Furthermore, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been reported to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been shown to possess a wide range of biochemical and physiological effects. It has been reported to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. In addition, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been shown to inhibit the activity of several enzymes involved in inflammation, including cyclooxygenase-2 and lipoxygenase. Furthermore, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been reported to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess potent biological activity at low concentrations. Furthermore, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been reported to exhibit low toxicity in animal models. However, one limitation of N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 is its poor solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104. One area of interest is the development of N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 analogs with improved solubility and potency. In addition, further studies are needed to elucidate the mechanism of action of N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 and its potential applications in other areas of research, such as cardiovascular disease and diabetes. Furthermore, clinical trials are needed to evaluate the safety and efficacy of N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 in humans.
Conclusion
In conclusion, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 is a promising chemical compound with potential applications in various areas of research, including cancer, inflammation, and neurodegenerative diseases. It possesses a wide range of biological activities and has been shown to exhibit low toxicity in animal models. However, further studies are needed to fully understand the mechanism of action of N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 and its potential applications in human health.

Scientific Research Applications

N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been extensively studied for its potential applications in various areas of research, including cancer, inflammation, and neurodegenerative diseases. It has been shown to possess anti-inflammatory, anti-tumor, and neuroprotective activities. In addition, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been reported to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer. Furthermore, N-benzyl-2-[(2,5-dimethoxyphenyl)sulfonyl]hydrazinecarbothioamide 104 has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.